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Compound of Interest

Compound Name: Mussaenosidic acid

Cat. No.: B12384079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mussaenosidic acid is an iridoid glucoside, a class of monoterpenoids characterized by a

cyclopentan-[C]-pyran skeleton. These natural products are of significant interest to the

scientific community due to their wide distribution in the plant kingdom and their diverse

biological activities. Mussaenosidic acid has been identified in several medicinal plants,

including Gardenia jasminoides and Vitex negundo, and has been investigated for its potential

therapeutic properties, notably its anti-inflammatory and neuroprotective effects. This technical

guide provides a comprehensive overview of Mussaenosidic acid, including its chemical

properties, biosynthetic pathway, and reported biological activities, along with generalized

experimental protocols for its study.

Chemical and Physical Properties
Mussaenosidic acid is a glycoside, meaning it consists of a sugar molecule (glucose)

attached to a non-sugar moiety (an iridoid aglycone). Its chemical structure and properties are

summarized in the tables below.
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Identifier Value

IUPAC Name

(1S,4aS,7S,7aS)-7-hydroxy-7-methyl-1-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-4a,5,6,7a-

tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic

acid[1]

CAS Number 82451-22-7[1]

Molecular Formula C₁₆H₂₄O₁₀[1]

Molecular Weight 376.36 g/mol [1]

Spectroscopic Data
While detailed, fully assigned ¹H and ¹³C NMR data with coupling constants for Mussaenosidic
acid are not readily available in the public domain, the following table summarizes the types of

spectroscopic information that have been reported. Researchers undertaking the structural

elucidation of this compound would typically acquire and interpret these spectra.

Spectroscopy Type Data Summary

¹³C NMR

A ¹³C NMR spectrum for Mussaenosidic acid is

available in spectral databases, which would

reveal the number of unique carbon

environments in the molecule.[1]

Mass Spectrometry (LC-MS)
Experimental LC-MS data is available, showing

a precursor ion [M+H]⁺ at m/z 377.1442.[1]

Infrared (IR) Spectroscopy

Specific IR absorption peak data for

Mussaenosidic acid is not detailed in the

available literature. However, a typical IR

spectrum would be expected to show

characteristic absorption bands for O-H (broad),

C-H, C=O (carboxylic acid), and C-O functional

groups.
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Biosynthesis of Mussaenosidic Acid
Mussaenosidic acid, as an iridoid glycoside, is synthesized in plants via the terpene

biosynthesis pathway. The core iridoid skeleton is derived from geranyl pyrophosphate (GPP),

which is formed through the mevalonate (MVA) or methylerythritol phosphate (MEP) pathway.

While the complete enzymatic cascade leading specifically to Mussaenosidic acid is not fully

elucidated, the general pathway for iridoid biosynthesis is understood and is depicted below.

This pathway involves a series of oxidation, cyclization, and glycosylation steps catalyzed by

specific enzymes.
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Enzyme Abbreviations

Geranyl Pyrophosphate (GPP) Geraniol
GES

8-Hydroxygeraniol
G8H

8-Oxogeranial
8-HGO

Nepetalactol
ISY

Iridoid Backbone Intermediate
Multiple Steps

7-Deoxyloganic acid Mussaenosidic acid
Hydroxylation & Glycosylation

GES: Geraniol synthase

G8H: Geraniol 8-hydroxylase

8-HGO: 8-hydroxygeraniol oxidoreductase

ISY: Iridoid synthase

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried & Powdered
Gardenia jasminoides Fruit

Extraction with 70% Ethanol

Filtration & Concentration

Suspension in Water

Liquid-Liquid Partitioning
(e.g., with ethyl acetate, n-butanol)

Column Chromatography
(e.g., Macroporous Resin, Silica Gel)

Preparative HPLC

Pure Mussaenosidic Acid
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Cellular Stress / 
Inflammatory Stimuli

MAPKKK
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MAPKK (e.g., MKK3/6)
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p38 MAPK

Phosphorylates

Transcription Factors

Activates

Inflammatory Response
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Mussaenosidic acid

Inhibits?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mussaenosidic Acid: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384079#understanding-mussaenosidic-acid-as-an-
iridoid-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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